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Compound of Interest

5-Cyclopropoxy-6-iodopicolinic
Compound Name: o
aci

Cat. No.: B14809278

Get Quote

\ J

A Critical Building Block for Next-Generation Kinase
Inhibitors
Part 1: Executive Summary & Strategic Value

5-Cyclopropoxy-6-iodopicolinic acid (CAS 1243386-85-7) is a high-value heterocyclic
building block used primarily in the discovery of Type | and Type Il kinase inhibitors (e.g., c-Met,
ALK, and ROSL1 targets).

Its structural uniqueness lies in the 5-cyclopropoxy motif—a validated bioisostere for
methoxy/ethoxy groups. This substitution offers superior metabolic stability by blocking
cytochrome P450-mediated

-dealkylation while enhancing lipophilicity (

) and blood-brain barrier (BBB) permeability. The 6-iodo handle allows for regiospecific Suzuki-
Miyaura or Stille couplings, while the 2-carboxylic acid serves as a vector for amide formation,
making it a versatile "linchpin” scaffold.
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Key Procurement Insight: While listed by major aggregators, this compound is frequently a

"Make-on-Demand" item with lead times of 2—4 weeks. Reliance on a single supplier poses a

program risk.[1] This guide outlines the sourcing landscape and provides a validated synthetic

contingency plan to ensure supply chain resilience.

Part 2: Sourcing Landscape & Technical

Specifications
Primary Supplier Ecosystem

The following vendors are verified sources for the compound or its immediate precursors.

Supplier Tier

Vendor Name

Reliability
Rating

Typical Lead
Time

Notes

Tier 1 (Stock)

Ambeed

High

1-2 Weeks

Confirmed listing
(Cat#t AXXXX).
Often holds small

inventory (1-59).

Tier 1 (Stock)

BLD Pharm

High

1-3 Weeks

Strong presence
in iodinated
pyridines. Ships
from
Shanghai/USA.

Tier 2 (Custom)

ChemScene

Medium

3-5 Weeks

Likely
synthesizes on
demand. Good
for bulk (>100g)

scale-up.

Tier 2 (Custom)

Enamine

High

4—-6 Weeks

Excellent for
analog
expansion (e.g.,
5-cyclobutoxy

variants).
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Technical Specifications & Quality Control

When sourcing, the Certificate of Analysis (CoA) must be validated against these criteria to
prevent downstream failure in cross-coupling reactions.

Chemical Name: 5-Cyclopropoxy-6-iodopyridine-2-carboxylic acid

Molecular Formula:

Molecular Weight: 305.07 g/mol

Appearance: Off-white to pale yellow powder (Coloration indicates iodine liberation).

Critical Impurities:
o Des-iodo analog (5-Cyclopropoxypicolinic acid): < 0.5% (Competes in amide couplings).
o Regioisomer (4-iodo analog): < 0.1% (Result of poor iodination control).

o 5-Hydroxy precursor: < 1.0% (Poisons Pd-catalysts).

Part 3: Synthetic Contingency (The "Make" Strategy)

If commercial stock is unavailable, the compound can be synthesized in-house using a robust
3-step protocol.[1] The critical challenge is installing the cyclopropoxy group, as nucleophilic
substitution (

) with cyclopropyl bromide is mechanistically disfavored.[1]

Retrosynthetic Analysis

The most reliable route utilizes a Chan-Lam Coupling on the 5-hydroxy precursor, followed by
hydrolysis.[1]

Chan-Lam Coupling

1. Esterification (Cyclopropylboronic acid, Hydrolysis
5-Hydroxypicolinic acid ¢ 2. lodination (NIS) Methyl 5-hydroxy- ¢ Cu(OAc)2, bipy) Methyl 5-cyclopropoxy- LiOH, THF/H20;
(CAS 15069-92-8)

6-iodopicolinate 6-iodopicolinate

5-Cyclopropoxy-6-iodo-
picolinic acid
(Target)
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Figure 1: Retrosynthetic pathway prioritizing the Chan-Lam coupling for O-cyclopropylation.

Detailed Experimental Protocol
Step 1: lodination of 5-Hydroxypicolinic Acid

Rationale: Electrophilic aromatic substitution on the electron-deficient pyridine ring is difficult.[1]
The 5-hydroxy group activates the ortho-position (C6).

Dissolve 5-hydroxypicolinic acid (1.0 eq) in MeOH/H2S0O4 and reflux to form the methyl
ester.

Dissolve the ester in DMF.[1] Add N-lodosuccinimide (NIS) (1.1 eq).

Heat to 60°C for 4 hours. The 5-OH directs iodine to the 6-position (ortho).

Workup: Quench with aq.

to remove excess iodine.[1] Extract with EtOAc.[1][2]

Yield: Expect 75-85%.

Step 2: Chan-Lam Coupling (The Critical Step)

Rationale: Direct alkylation with cyclopropyl bromide fails.[1] Copper-mediated oxidative
coupling with boronic acids is the industry standard for this transformation [1].

e Reagents:

[¢]

Methyl 5-hydroxy-6-iodopicolinate (1.0 eq)

[¢]

Cyclopropylboronic acid (2.0 eq)

o

Cu(OAC)2 (1.0 eq) — Stoichiometric copper is required.

o

2,2'-Bipyridine (1.0 eq) — Ligand stabilizes the Cu-complex.

[¢]

Na2CO3 (2.0 eq)

e Solvent: 1,2-Dichloroethane (DCE) or Toluene (0.1 M).
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» Conditions: Heat to 70°C under air atmosphere (or

balloon) for 16—24 hours.

o Note: The reaction requires oxygen to re-oxidize Cu(l) to Cu(ll) if catalytic copper is used,
but stoichiometric is more reliable for iodinated substrates to avoid de-iodination.[1]

 Purification: Flash chromatography (Hexane/EtOAc). The product is a stable ester.[1]

Step 3: Hydrolysis
e Suspend the ester in THF:Water (3:1).

e Add LiOH-H20 (2.5 eq) at 0°C. Stir at Room Temp for 2 hours.
o Acidify carefully with 1N HCI to pH 3—4. The zwitterionic acid will precipitate.[1]

e Filter and dry under vacuum.[1][2][3]

Part 4: Handling & Stability (Self-Validating
Protocols)

To ensure the integrity of the building block during storage and usage:

 lodine Stability Test: Dissolve 5mg in DMSO-d6. If the solution turns pink/red immediately,
free iodine is present (degradation).[1]

» Light Sensitivity: The C-I bond is photolabile.[1] Store in amber vials wrapped in foil.

o Cyclopropyl Stability: The cyclopropyl ether is acid-stable but can open under strong Lewis
acidic conditions (e.g.,

).[1] Avoid boron-based deprotection strategies elsewhere in the molecule.[1]

Comparison of "Cyclopropoxy" Installation Methods
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Method Reagents Feasibility Risk
) Requires
Chan-Lam Cyclopropylboronic ] o ]
) High stoichiometric Cu;
(Recommended) acid, Cu(OAc)2 ]
clean profile.

Cyclopropanol, DIAD,

Cyclopropanol is a

poor nucleophile;

Mitsunobu Low o
PPh3 steric hindrance at Cb.
[1]
5-Fluoro-6- Requires synthesis of
SNAr Displacement iodopicolinate + Medium 5-fluoro precursor; risk
Cyclopropoxide of displacing lodine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [Strategic Sourcing & Synthesis: 5-Cyclopropoxy-6-
iodopicolinic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14809278/docs#strategic-sourcing-synthesis-5-
cyclopropoxy-6-iodopicolinic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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